Cas no 2227889-00-9 ((2R)-1-(2-chloro-6-methoxyphenyl)propan-2-ol)

• Product Name: (2R)-1-(2-chloro-6-methoxyphenyl)propan-2-ol
• CAS No: 2227889-00-9
• MF: C₁₀H₁₃ClO₂
• MW: 200.662022352219
• CID: 6034774
• PubChem ID: 165637405
• Update Time: 2025-06-14

(2R)-1-(2-chloro-6-methoxyphenyl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2R)-1-(2-chloro-6-methoxyphenyl)propan-2-ol
• EN300-1978683
• 2227889-00-9

• Inchi： 1S/C10H13ClO2/c1-7(12)6-8-9(11)4-3-5-10(8)13-2/h3-5,7,12H,6H2,1-2H3/t7-/m1/s1
• InChI Key： FYEXPBCYTDCXJJ-SSDOTTSWSA-N
• SMILES： ClC1=CC=CC(=C1C[C@@H](C)O)OC

Computed Properties

• Exact Mass: 200.0604073g/mol
• Monoisotopic Mass: 200.0604073g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 29.5Ų

Additional information on (2R)-1-(2-chloro-6-methoxyphenyl)propan-2-ol

Comprehensive Overview of (2R)-1-(2-chloro-6-methoxyphenyl)propan-2-ol (CAS No. 2227889-00-9)

The compound (2R)-1-(2-chloro-6-methoxyphenyl)propan-2-ol (CAS No. 2227889-00-9) is a chiral secondary alcohol with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the 2-chloro-6-methoxyphenyl moiety and the (2R)-propan-2-ol backbone, make it a valuable intermediate in synthetic chemistry. Researchers are increasingly interested in this compound due to its stereospecificity, which is critical for developing enantiomerically pure drugs. The demand for chiral building blocks like (2R)-1-(2-chloro-6-methoxyphenyl)propan-2-ol has surged, driven by advancements in asymmetric synthesis and green chemistry.

In recent years, the pharmaceutical industry has focused on chiral intermediates to improve drug efficacy and reduce side effects. (2R)-1-(2-chloro-6-methoxyphenyl)propan-2-ol aligns with this trend, as its enantiopure form can enhance the bioavailability of active pharmaceutical ingredients (APIs). Searches for "chiral synthesis techniques" and "enantioselective catalysis" have spiked, reflecting the growing interest in compounds like this. Additionally, its methoxy and chloro substituents contribute to its versatility in cross-coupling reactions, a hot topic in organic chemistry forums and publications.

The agrochemical sector also benefits from (2R)-1-(2-chloro-6-methoxyphenyl)propan-2-ol, as it serves as a precursor for herbicides and plant growth regulators. With the rise of sustainable farming, queries like "eco-friendly agrochemical intermediates" and "green synthesis of chiral compounds" have become prevalent. This compound’s potential to reduce environmental impact while maintaining high efficacy positions it as a key player in next-generation agrochemicals. Its stability under various pH conditions further broadens its applicability.

From a technical perspective, the synthesis of (2R)-1-(2-chloro-6-methoxyphenyl)propan-2-ol often involves asymmetric hydrogenation or enzymatic resolution, methods frequently discussed in "biocatalysis optimization" and "flow chemistry" research. These techniques align with the industry’s shift toward cost-effective and scalable production. Analytical methods such as HPLC and NMR are essential for verifying its enantiomeric purity, a recurring theme in "quality control of chiral compounds" searches. The compound’s CAS No. 2227889-00-9 is often referenced in patent databases, highlighting its commercial relevance.

In conclusion, (2R)-1-(2-chloro-6-methoxyphenyl)propan-2-ol (CAS No. 2227889-00-9) is a multifaceted compound with broad applications in pharmaceuticals and agrochemicals. Its alignment with trends like "green chemistry" and "enantioselective synthesis" ensures its continued relevance. As research progresses, this compound is poised to play a pivotal role in developing safer, more efficient chemical solutions.